Cas no 1807044-67-2 (Methyl 4-bromo-3-cyano-5-methylphenylacetate)

• Product Name: Methyl 4-bromo-3-cyano-5-methylphenylacetate
• CAS No: 1807044-67-2
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4975492
• Update Time: 2025-05-26

Methyl 4-bromo-3-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-cyano-5-methylphenylacetate
• methyl 2-(4-bromo-3-cyano-5-methylphenyl)acetate

• Inchi： 1S/C11H10BrNO2/c1-7-3-8(5-10(14)15-2)4-9(6-13)11(7)12/h3-4H,5H2,1-2H3
• InChI Key： ZPFRWFGGZRTUAO-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=CC=1C)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-3-cyano-5-methylphenylacetate

Methyl 4-bromo-3-cyano-5-methylphenylacetate (CAS No. 1807044-67-2): A Key Intermediate in Modern Pharmaceutical Research

Methyl 4-bromo-3-cyano-5-methylphenylacetate (CAS No. 1807044-67-2) is a versatile and highly valuable compound in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its potential applications in the synthesis of various bioactive molecules. The presence of both bromine and cyano functional groups, along with a methyl substituent, makes it a fascinating candidate for further chemical manipulation and exploration.

The molecular structure of Methyl 4-bromo-3-cyano-5-methylphenylacetate consists of a phenyl ring substituted with a carboxylate ester at one position, a bromine atom at another, and a cyano group at yet another. This arrangement not only provides multiple sites for chemical reactions but also enhances its reactivity, making it an ideal building block for the development of new pharmaceutical agents. The compound's stability under various reaction conditions further underscores its utility in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. Methyl 4-bromo-3-cyano-5-methylphenylacetate has emerged as a critical intermediate in the synthesis of several lead compounds that exhibit promising pharmacological activity. For instance, studies have shown that derivatives of this compound can inhibit the activity of specific enzymes involved in cancer cell proliferation, making them potential candidates for further development into anticancer drugs.

The bromine atom in the molecule serves as a valuable handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules and have been widely used in the synthesis of biaryl compounds, which are known to possess diverse biological activities. Additionally, the cyano group can be transformed into other functional groups like carboxylic acids or amides through various chemical transformations, expanding the synthetic possibilities of this intermediate.

Recent advancements in computational chemistry have also highlighted the importance of Methyl 4-bromo-3-cyano-5-methylphenylacetate in drug discovery processes. Molecular modeling studies have demonstrated that this compound can interact with specific targets in high affinity, suggesting its potential as a scaffold for designing new drugs. The ability to predict and optimize the interactions between this compound and biological targets has significantly accelerated the drug discovery pipeline.

The pharmaceutical industry has taken note of these findings and has begun exploring the use of Methyl 4-bromo-3-cyano-5-methylphenylacetate in various drug development programs. Several companies are currently engaged in synthesizing derivatives of this compound with the aim of identifying new therapeutic agents that can address unmet medical needs. The compound's versatility and reactivity make it an attractive choice for medicinal chemists looking to develop innovative drug candidates.

The synthesis of Methyl 4-bromo-3-cyano-5-methylphenylacetate itself is an intriguing process that involves multiple steps and requires careful optimization to achieve high yields and purity. Recent research has focused on developing more efficient synthetic routes that minimize waste and improve scalability. These efforts have led to the discovery of novel catalysts and reaction conditions that enhance the overall efficiency of the synthesis.

In conclusion, Methyl 4-bromo-3-cyano-5-methylphenylacetate (CAS No. 1807044-67-2) is a highly significant compound in pharmaceutical chemistry due to its unique structural features and broad applicability in drug development. Its role as an intermediate in synthesizing bioactive molecules has been well-documented, and ongoing research continues to uncover new possibilities for its use in developing novel therapeutic agents. As the field of medicinal chemistry progresses, compounds like Methyl 4-bromo-3-cyano-5-methylphenylacetate will undoubtedly play a crucial role in addressing some of the most pressing medical challenges of our time.